8-Methyl-4-[2-(trifluoromethyl)benzoyl]-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid

• IUPAC Name: 8-methyl-4-[2-(trifluoromethyl)benzoyl]-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid
• InChI: InChI=1S/C17H19F3N2O4/c1-21-8-6-16(7-9-21)22(13(10-26-16)15(24)25)14(23)11-4-2-3-5-12(11)17(18,19)20/h2-5,13H,6-10H2,1H3,(H,24,25)
• InChI Key: BTROXNLECNKJIW-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC2(CC1)N(C(CO2)C(=O)O)C(=O)C3=CC=CC=C3C(F)(F)F
• Molecular Formula: C17H19F3N2O4
• Molecular Weight: 372.34 g/mol

Description

The compound “8-Methyl-4-[2-(trifluoromethyl)benzoyl]-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid” is a chemical substance with the molecular formula C18H20F3NO4. It is used in various chemical industry applications.

Molecular Structure Analysis

The molecular structure of this compound is characterized by a spiro ring system, which includes one oxygen atom and two nitrogen atoms. The trifluoromethyl group is attached to a benzoyl group, which is part of the spiro ring system.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include its molecular formula (C18H20F3NO4), average mass (371.351 Da), and monoisotopic mass (371.134430 Da). Other properties such as boiling point, melting point, and density are not specified in the sources I found.

Mechanism of Action

The mechanism of action of this compound is not specified in the sources I found. It’s possible that it could have biological activity, depending on its structure and the presence of functional groups.

Safety and Hazards

The safety and hazards associated with this compound are not specified in the sources I found. As with any chemical substance, appropriate safety measures should be taken when handling it.

Future Directions

The future directions for the use of this compound are not specified in the sources I found. Given its complex structure, it could potentially be of interest in various areas of research, including medicinal chemistry and materials science.